Cas no 690234-48-1 (L-Threonine, L-glutaminyl-L-seryl-L-leucyl-L-histidylglycyl-)

• Product Name: L-Threonine, L-glutaminyl-L-seryl-L-leucyl-L-histidylglycyl-
• CAS No: 690234-48-1
• MF: C₂₆H₄₃N₉O₁₀
• MW: 641.673925638199
• CID: 4147104
• Update Time: 2025-04-03

L-Threonine, L-glutaminyl-L-seryl-L-leucyl-L-histidylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-glutaminyl-L-seryl-L-leucyl-L-histidylglycyl-
• L-Threonine, L-glutaminyl-L-seryl-L-leucyl-L-histidylglycyl- (9CI)

• Inchi： 1S/C26H43N9O10/c1-12(2)6-16(32-25(43)18(10-36)34-22(40)15(27)4-5-19(28)38)24(42)33-17(7-14-8-29-11-31-14)23(41)30-9-20(39)35-21(13(3)37)26(44)45/h8,11-13,15-18,21,36-37H,4-7,9-10,27H2,1-3H3,(H2,28,38)(H,29,31)(H,30,41)(H,32,43)(H,33,42)(H,34,40)(H,35,39)(H,44,45)/t13-,15+,16+,17+,18+,21+/m1/s1
• InChI Key： MWWHOYYAJXAMMO-PWCCBTNGSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CCC(N)=O)N

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 1284.7±65.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)